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Compound of Interest

S§-23;S23,CCTH-
Compound Name: ) )
methylpropionamide

Cat. No.: B1680387

Following a comprehensive review of available scientific literature, it has been determined that
there is no publicly available information regarding a chemical compound specifically named
"CCTH-methylpropionamide." Searches for its chemical structure, synthesis, mechanism of
action, biological activity, and associated signaling pathways have not yielded any relevant
results.

Therefore, it is not possible to provide an in-depth technical guide, summarize quantitative
data, detail experimental protocols, or create visualizations for signaling pathways related to
"CCTH-methylpropionamide" as the compound does not appear to be a documented entity in
the scientific domain at this time.

For researchers, scientists, and drug development professionals interested in propionamide
derivatives, further investigation into compounds with similar structural motifs may be
beneficial. For instance, the synthesis and biological activity of various aryl propionamides
have been explored in the context of selective androgen receptor modulators (SARMS).[1]
These studies often involve detailed synthetic procedures and characterization data.

Understanding the signaling pathways relevant to the intended therapeutic area is also crucial.
For example, research into muscle mass regulation involves complex signaling cascades. Key
pathways include those mediated by mTOR, which integrates metabolic, hormonal, and

mechanical signals to control cell growth.[2] Additionally, the androgen receptor (AR) signaling
pathway is a primary focus in the development of therapies for conditions like prostate cancer.
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[3] Natural products have been investigated for their ability to modulate AR signaling through
various mechanisms, including the inhibition of testosterone production and direct antagonism
of the receptor.[3]

Should "CCTH-methylpropionamide” be a novel or internal compound name, access to internal
documentation or further specifying its chemical class or biological target would be necessary
to provide the requested technical information. Without such details, a comprehensive guide
cannot be constructed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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